N-(3,4-dimethoxyphenyl)-4-methyl-5-phenylthiophene-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-methyl-5-phenylthiophene-2-carboxamide
• InChI: InChI=1S/C20H19NO3S/c1-13-11-18(25-19(13)14-7-5-4-6-8-14)20(22)21-15-9-10-16(23-2)17(12-15)24-3/h4-12H,1-3H3,(H,21,22)
• InChI Key: BLZNNJWBMYEYKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NC2=CC(=C(C=C2)OC)OC)C3=CC=CC=C3
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-4-methyl-5-phenylthiophene-2-carboxamide is a synthetic organic compound that belongs to the class of thiophene carboxamides This compound is characterized by the presence of a thiophene ring substituted with a carboxamide group, a phenyl group, and a dimethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethoxyphenyl)-4-methyl-5-phenylthiophene-2-carboxamide typically involves multi-step organic reactions. One common method includes the Suzuki-Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid with an aryl halide in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethoxyphenyl)-4-methyl-5-phenylthiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carboxamide group to an amine group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like bromine (Br₂) or chlorinating agents can be used for halogenation reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-4-methyl-5-phenylthiophene-2-carboxamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein binding.

Industry: It can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-4-methyl-5-phenylthiophene-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3,4-Dimethoxyphenethylamine: An analogue of the neurotransmitter dopamine, with similar structural features.

N-(3,4-Dimethoxyphenyl)ethylamides: These compounds have been studied for their cytotoxicity and potential medicinal applications.

Uniqueness

N-(3,4-dimethoxyphenyl)-4-methyl-5-phenylthiophene-2-carboxamide is unique due to its specific substitution pattern on the thiophene ring and the presence of both dimethoxyphenyl and phenyl groups. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various research applications.